2-cyano-N-(3,4-dimethoxyphenyl)-3-(2-methoxyphenyl)propanamide

• IUPAC Name: 2-cyano-N-(3,4-dimethoxyphenyl)-3-(2-methoxyphenyl)propanamide
• InChI: InChI=1S/C19H20N2O4/c1-23-16-7-5-4-6-13(16)10-14(12-20)19(22)21-15-8-9-17(24-2)18(11-15)25-3/h4-9,11,14H,10H2,1-3H3,(H,21,22)
• InChI Key: NDKDGZUIJJLTCD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)C(CC2=CC=CC=C2OC)C#N)OC
• Molecular Formula: C19H20N2O4
• Molecular Weight: 340.4 g/mol

Description

2-Cyano-N-(3,4-dimethoxyphenyl)-3-(2-methoxyphenyl)propanamide, also known as 2-Cyano-N-DMPP, is an organic compound belonging to the class of amides. It is a colorless solid that is soluble in water and organic solvents. It has been used in a range of scientific research applications, including as a substrate for enzymes, as a reagent for organic synthesis, and as a fluorescent dye.

Scientific Research Applications

2-cyano-N-(3,4-dimethoxyphenyl)-3-(2-methoxyphenyl)propanamidePP has been used in a variety of scientific research applications. It has been used as a substrate for enzymes, such as the enzyme acetylcholinesterase. It has also been used as a reagent for organic synthesis, and as a fluorescent dye for labeling proteins and other biomolecules.

Mechanism Of Action

2-cyano-N-(3,4-dimethoxyphenyl)-3-(2-methoxyphenyl)propanamidePP acts as an inhibitor of the enzyme acetylcholinesterase. It binds to the enzyme, preventing it from catalyzing the hydrolysis of acetylcholine. This leads to an accumulation of acetylcholine in the synapse, resulting in increased neurotransmission.
Biochemical and Physiological Effects
2-cyano-N-(3,4-dimethoxyphenyl)-3-(2-methoxyphenyl)propanamidePP has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the activity of the enzyme acetylcholinesterase, leading to increased neurotransmission. It has also been shown to have anticonvulsant and anxiolytic effects in animal studies.

Advantages And Limitations For Lab Experiments

2-cyano-N-(3,4-dimethoxyphenyl)-3-(2-methoxyphenyl)propanamidePP has a number of advantages and limitations for use in laboratory experiments. One advantage is that it is relatively easy to synthesize. It is also relatively stable, making it suitable for long-term storage. One limitation is that it is toxic and can be irritating to the skin and eyes, so it should be handled with care.

Future Directions

There are a number of potential future directions for research on 2-cyano-N-(3,4-dimethoxyphenyl)-3-(2-methoxyphenyl)propanamidePP. One potential direction is to further explore its mechanism of action and its effects on neurotransmission. Another potential direction is to explore its potential therapeutic applications, such as in the treatment of neurological disorders. Additionally, further research could be done to explore its potential as a fluorescent dye for labeling proteins and other biomolecules. Finally, further research could be done to explore its potential as a reagent for organic synthesis.

Synthesis Methods

2-cyano-N-(3,4-dimethoxyphenyl)-3-(2-methoxyphenyl)propanamidePP can be synthesized using a variety of methods. The most common method is the reaction of 3,4-dimethoxyphenylacetonitrile with 2-methoxyphenylacetic acid in the presence of sodium hydroxide and dimethylformamide. The reaction yields 2-cyano-N-(3,4-dimethoxyphenyl)-3-(2-methoxyphenyl)propanamidePP as the major product, along with some byproducts.